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Compound of Interest

Compound Name: Palmitoyl tetrapeptide-10

Cat. No.: B3294414 Get Quote

In the landscape of cosmetic science, signal peptides have emerged as pivotal ingredients in

the quest for youthful and resilient skin. Among these, Palmitoyl Tripeptide-1 and Palmitoyl
Tetrapeptide-10 have garnered significant attention for their roles in modulating skin structure

and function. This guide provides a detailed comparative analysis of these two peptides,

offering insights into their mechanisms of action, efficacy, and the experimental basis for their

purported benefits, tailored for researchers, scientists, and drug development professionals.

At a Glance: Key Differences
Feature

Palmitoyl Tripeptide-1 (Pal-
GHK)

Palmitoyl Tetrapeptide-10

Primary Function

Stimulates collagen and elastin

synthesis, reduces

inflammation.

Enhances skin radiance and

transparency, improves skin

barrier function.

Key Biomarker
Transforming Growth Factor-β

(TGF-β)

α-Crystallin, Filaggrin,

Corneodesmosin

Amino Acid Sequence Gly-His-Lys Lys-Thr-Phe-Lys

Mechanism of Action: A Tale of Two Pathways
Palmitoyl Tripeptide-1: The Collagen Synthesizer
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Palmitoyl Tripeptide-1, a fragment of the alpha chain of type I collagen, acts as a matrikine—a

messenger peptide that signals to fibroblasts to synthesize extracellular matrix (ECM)

components.[1][2] Its primary mechanism involves the stimulation of the Transforming Growth

Factor-β (TGF-β) pathway.[3][4] Upon binding to its receptor on the fibroblast surface, it

initiates a signaling cascade that leads to the increased production of collagen I, III, and IV, as

well as fibronectin and glycosaminoglycans.[3][4] This ultimately results in improved skin

firmness and a reduction in the appearance of wrinkles.

Furthermore, Palmitoyl Tripeptide-1 has demonstrated anti-inflammatory properties by reducing

the secretion of interleukin-6 (IL-6), a pro-inflammatory cytokine, in response to stressors like

UV radiation.[3]
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Signaling Pathway of Palmitoyl Tripeptide-1.

Palmitoyl Tetrapeptide-10: The Radiance Promoter

Palmitoyl Tetrapeptide-10 operates through a distinct mechanism focused on improving skin

quality and appearance. Its primary role is to promote the expression of α-crystallin, a

chaperone protein that helps maintain the transparency and clarity of the epidermis,

contributing to a "glass skin" effect.[5][6][7] By ensuring the proper folding and preventing the

aggregation of other proteins, α-crystallin helps to create a more uniform and radiant skin

surface.[8]

In addition to its effect on skin radiance, Palmitoyl Tetrapeptide-10 strengthens the skin's

barrier function. It has been shown to increase the expression of corneodesmosin, a key

protein for keratinocyte adhesion in the stratum corneum, and filaggrin, a protein essential for
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the formation of the cornified envelope and the production of natural moisturizing factors

(NMFs).[3] This leads to improved skin hydration and resilience against environmental

stressors.[2][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Study: Palmitoyl Tetrapeptide-10 vs.
Palmitoyl Tripeptide-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3294414#palmitoyl-tetrapeptide-10-vs-palmitoyl-
tripeptide-1-a-comparative-study]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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